N-(4-ethylphenyl)-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H20F3N3O2S2/c1-2-14-6-8-16(9-7-14)27-19(30)13-33-22-28-18-10-11-32-20(18)21(31)29(22)17-5-3-4-15(12-17)23(24,25)26/h3-9,12H,2,10-11,13H2,1H3,(H,27,30)
• InChI Key: VRTMXXMDZBYZAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)SCC3
• Molecular Formula: C23H20F3N3O2S2
• Molecular Weight: 491.6 g/mol

Description

N-(4-ethylphenyl)-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20F3N3O2S2 and its molecular weight is 491.55. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Acetaminophen Metabolism Revisited Using Non-Targeted Analyses

This study explored the metabolism of acetaminophen (APAP), a compound with analgesic properties similar in usage to the queried compound. The research identified overlooked acetaminophen metabolites with delayed formation and excretion rates, suggesting potential underestimation of APAP use in human biomonitoring. These findings indicate the complexity of drug metabolism and the importance of advanced analytical methods for accurate exposure assessment, which could be relevant for studying the metabolism of the queried compound (David et al., 2020).

Environmental and Health Impacts

Circulating Levels of Perfluoroalkyl Substances and Prevalent Diabetes in the Elderly

While not directly related, this study's focus on the health impacts of environmental contaminants highlights the broader context of researching compounds like the one queried. It examined the relationship between perfluoroalkyl substances (PFAS) and diabetes, indicating potential health risks associated with chemical exposure. Similar investigations could be pertinent for assessing the health impacts of the queried compound, especially if it shares environmental persistence or bioaccumulation characteristics (Lind et al., 2014).

Drug Efficacy and Safety

A Phase I and Pharmacokinetic Study of the Oral Histone Deacetylase Inhibitor, MS-275

This research on MS-275, a histone deacetylase inhibitor, evaluated its toxicity profile, pharmacokinetics, and biological properties. Although the compound differs from the queried one, the study's approach to assessing drug efficacy, tolerability, and biological activity through clinical trials could serve as a model for investigating the therapeutic potential and safety profile of new compounds (Gore et al., 2008).

Mechanistic Insights into Drug-Induced Toxicity

Mechanisms of Acetaminophen-Induced Cell Death in Primary Human Hepatocytes

This study provided mechanistic insights into acetaminophen-induced hepatotoxicity, highlighting the role of mitochondrial dysfunction and JNK activation in drug-induced liver injury. Understanding the molecular mechanisms underlying drug-induced toxicity is crucial for evaluating the safety of new compounds, including the queried chemical (Xie et al., 2014).